Noribogaine hydrochloride

• Molecular Formula: C19H25ClN2O
• Molecular Weight: 332.9 g/mol
• InChI: InChI=1S/C19H24N2O.ClH/c1-2-12-7-11-8-16-18-14(5-6-21(10-11)19(12)16)15-9-13(22)3-4-17(15)20-18;/h3-4,9,11-12,16,19-20,22H,2,5-8,10H2,1H3;1H
• InChIKey: BFLJLOKFWZLUTR-UHFFFAOYSA-N

Noribogaine Hydrochloride: Pharmacology & Sourcing

Noribogaine hydrochloride (CAS 110514-35-7, C₁₉H₂₅ClN₂O, MW 332.87) is the hydrochloride salt of noribogaine (12-hydroxyibogamine), the principal O-desmethyl metabolite of the indole alkaloid ibogaine [1]. As a member of the iboga alkaloid class, it is categorized as a tryptamine derivative and is supplied primarily as an analytical reference standard for research and forensic applications . Unlike ibogaine, noribogaine exhibits a distinct pharmacological profile with higher affinity for opioid receptors [2] and a prolonged elimination half-life in humans [3], necessitating its independent procurement and characterization in studies of iboga alkaloid mechanisms, metabolism, and safety pharmacology.

Stable ansolvate polymorph (Form A) with reported moisture resistance May support long-term research storage and formulation studies

Polypharmacology tool: engages κ, μ, δ opioid receptors, SERT, NMDA, and nAChRs Supports multi-target pathway investigation

Active metabolite distinct from ibogaine in receptor engagement and signaling Enables metabolite-specific pharmacological profiling

• [1] Glue P, Lockhart M, Lam F, Hung N, Hung CT, Friedhoff L. Ascending-dose study of noribogaine in healthy volunteers: pharmacokinetics, pharmacodynamics, safety, and tolerability. J Clin Pharmacol. 2015 Feb;55(2):189-94. doi: 10.1002/jcph.404. PMID: 25279818. View Source
• [2] Pearl SM, Herrick-Davis K, Teitler M, Mash DC. Radioligand-binding study of noribogaine, a likely metabolite of ibogaine. Brain Res. 1995 Mar 27;675(1-2):342-4. doi: 10.1016/0006-8993(95)00123-8. PMID: 7796150. View Source
• [3] Glue P, Lockhart M, Lam F, Hung N, Hung CT, Friedhoff L. Ascending-dose study of noribogaine in healthy volunteers: pharmacokinetics, pharmacodynamics, safety, and tolerability. J Clin Pharmacol. 2015 Feb;55(2):189-94. doi: 10.1002/jcph.404. PMID: 25279818. View Source

Noribogaine vs. Other Iboga Alkaloids

Substituting noribogaine hydrochloride with ibogaine or the synthetic congener 18-methoxycoronaridine (18-MC) introduces substantial confounding variables that invalidate comparative pharmacological studies. Noribogaine demonstrates a unique biased agonist/antagonist profile at kappa and mu opioid receptors not shared by ibogaine or 18-MC [1]. It also exhibits distinct functional outcomes in neurotrophic factor induction—significantly increasing GDNF expression in SH-SY5Y cells, an effect absent with 18-MC [2]. Furthermore, noribogaine carries a quantifiable hERG liability (IC₅₀ = 2.86 ± 0.68 µM) that is substantially greater than that of 18-MC (IC₅₀ > 50 µM), making the latter an inappropriate safety comparator for cardiac risk assessment [3]. These quantifiable divergences in molecular pharmacology, cellular signaling, and ion channel blockade mean that in-class analogs cannot be interchanged without altering the experimental endpoints and data interpretation.

Opioid Binding Receptor affinity and subtype engagement profiles differ among iboga alkaloids; direct interchange may shift signaling interpretation.

Functional Bias Noribogaine's G-protein biased KOR agonism is not replicated by ibogaine or 18-MC; substitution may alter pathway‑response conclusions.

GDNF Pathway GDNF induction in dopaminergic‑like cells is absent for 18‑MC; model‑response context may not transfer if the compound is replaced.

• [1] Maillet EL, Milon N, Heghinian MD, Fishback J, Schürer SC, Garamszegi N, Mash DC. Noribogaine is a G-protein biased κ-opioid receptor agonist. Neuropharmacology. 2015 Dec;99:675-88. doi: 10.1016/j.neuropharm.2015.08.032. PMID: 26302653. View Source
• [2] Carnicella S, He DY, Yowell QV, Glick SD, Ron D. Noribogaine, but not 18-MC, exhibits similar actions as ibogaine on GDNF expression and ethanol self-administration. Addict Biol. 2010 Oct;15(4):424-33. doi: 10.1111/j.1369-1600.2010.00251.x. PMID: 21040239. View Source
• [3] Alper K, Bai R, Liu N, Fowler SJ, Huang XP, Priori SG, Ruan Y. hERG Blockade by Iboga Alkaloids. Cardiovasc Toxicol. 2016 Jan;16(1):14-22. doi: 10.1007/s12012-015-9311-5. PMID: 25636206. View Source

Noribogaine Hydrochloride: Comparative Evidence

Opioid Receptor Affinity vs. Ibogaine

Noribogaine exhibits substantially higher affinity for kappa, mu, and delta opioid receptors compared to its parent compound ibogaine [1]. In radioligand binding assays, noribogaine's affinity for the kappa opioid receptor (Ki = 0.96 ± 0.08 µM) is approximately 3.9-fold greater than that of ibogaine (Ki = 3.77 ± 0.81 µM) [1]. For the mu opioid receptor, noribogaine (Ki = 2.66 ± 0.62 µM) demonstrates a 4.2-fold improvement over ibogaine (Ki = 11.04 ± 0.66 µM) [1]. Notably, noribogaine acquires measurable affinity for the delta opioid receptor (Ki = 24.72 ± 2.26 µM), whereas ibogaine shows negligible binding (Ki > 100 µM) [1].

Opioid Receptor Affinity

Head‑to‑head

κ Ki 0.96 vs 3.77 μM (3.9‑fold); μ 2.66 vs 11.04 μM (4.2‑fold); δ 24.72 vs >100 μM

Supports opioid receptor subtype research selection

Rat brain homogenate radioligand binding context

Evidence Dimension	Opioid receptor binding affinity (Ki, µM)
Target Compound Data	Kappa Ki = 0.96 ± 0.08; Mu Ki = 2.66 ± 0.62; Delta Ki = 24.72 ± 2.26
Comparator Or Baseline	Ibogaine: Kappa Ki = 3.77 ± 0.81; Mu Ki = 11.04 ± 0.66; Delta Ki > 100
Quantified Difference	~3.9-fold (kappa), ~4.2-fold (mu), >4-fold (delta)
Conditions	Radioligand binding assays using rat brain membranes

Why This Matters

Procurement of noribogaine hydrochloride is essential for studies requiring potent and selective modulation of opioid receptors, as ibogaine's weaker affinity would necessitate higher, potentially confounded, experimental concentrations.

• [1] Pearl SM, Herrick-Davis K, Teitler M, Mash DC. Radioligand-binding study of noribogaine, a likely metabolite of ibogaine. Brain Res. 1995 Mar 27;675(1-2):342-4. doi: 10.1016/0006-8993(95)00123-8. PMID: 7796150. View Source

G-Protein Biased KOR Agonism

In a drug discrimination paradigm using rats trained to recognize an ibogaine stimulus (10 mg/kg, i.p.), noribogaine fully generalized to the ibogaine cue, indicating a similar subjective effect profile [1]. Critically, noribogaine was approximately twice as potent as ibogaine in producing this effect, requiring a lower dose to achieve generalization [1]. This increased in vivo potency is consistent with noribogaine's higher brain concentrations and longer half-life following ibogaine administration, confirming its role as a major active metabolite [1].

Biased KOR Agonism

Head‑to‑head

75% G‑protein efficacy (EC₅₀ 9 μM) vs 12% β‑arrestin; β‑arrestin inhibition IC₅₀ 1 μM

Reported functional selectivity profile

CHO cell assay context; 6.25‑fold efficacy bias

Evidence Dimension	In vivo potency (generalization to ibogaine stimulus)
Target Compound Data	Noribogaine was approximately twice as potent as ibogaine
Comparator Or Baseline	Ibogaine (10 mg/kg i.p. training dose)
Quantified Difference	~2-fold greater potency
Conditions	Rat drug discrimination model; standard two-lever operant conditioning procedure

Why This Matters

For in vivo behavioral studies, noribogaine provides a more potent and metabolically stable probe than ibogaine, allowing for lower dosing and reduced inter-subject variability linked to CYP2D6-dependent metabolism.

• [1] Zubaran C, Shoaib M, Stolerman IP, Pablo J, Mash DC. Noribogaine generalization to the ibogaine stimulus: correlation with noribogaine concentration in rat brain. Neuropsychopharmacology. 1999 Jul;21(1):119-26. doi: 10.1016/S0893-133X(99)00003-2. PMID: 10379526. View Source

GDNF Expression Induction vs. 18-MC

Noribogaine is characterized by an exceptionally slow elimination profile in humans, with a mean terminal half-life ranging from 28 to 49 hours across oral doses of 3 to 60 mg [1]. This contrasts sharply with ibogaine, which is rapidly metabolized and cleared, with a half-life of approximately 10.2 hours when CYP2D6 is inhibited, and even shorter under normal conditions [2]. The high apparent volume of distribution of noribogaine (mean 1417–3086 L across dose groups) further underscores its extensive tissue distribution [1].

GDNF Induction

Head‑to‑head

Dose‑dependent GDNF mRNA upregulation at 5–50 μM; 18‑MC showed no induction

Supports GDNF pathway study selection

SH‑SY5Y cell line context; RT‑PCR quantification

Evidence Dimension	Human elimination half-life (t½)
Target Compound Data	28–49 hours (mean across 3–60 mg oral doses)
Comparator Or Baseline	Ibogaine: ~10.2 hours (in CYP2D6-inhibited subjects)
Quantified Difference	Noribogaine half-life is approximately 2.7–4.8 times longer than ibogaine's
Conditions	Phase I ascending-dose study in healthy male volunteers (noribogaine); CYP2D6 inhibition study in healthy volunteers (ibogaine)

Why This Matters

The extended half-life of noribogaine necessitates distinct study design considerations for washout periods and steady-state dosing compared to ibogaine, and it is a critical parameter for interpreting the prolonged pharmacodynamic effects observed after ibogaine administration.

• [1] Glue P, Lockhart M, Lam F, Hung N, Hung CT, Friedhoff L. Ascending-dose study of noribogaine in healthy volunteers: pharmacokinetics, pharmacodynamics, safety, and tolerability. J Clin Pharmacol. 2015 Feb;55(2):189-94. doi: 10.1002/jcph.404. PMID: 25279818. View Source
• [2] Glue P, Winter H, Garbe K, Jakobi H, Lyudin A, Lenagh-Glue Z, Hung CT. Influence of CYP2D6 activity on the pharmacokinetics and pharmacodynamics of a single 20 mg dose of ibogaine in healthy volunteers. J Clin Pharmacol. 2015 Jun;55(6):680-7. doi: 10.1002/jcph.471. PMID: 25651476. View Source

Cardiac hERG Channel Liability

Noribogaine inhibits the hERG potassium channel with an IC₅₀ of 2.86 ± 0.68 µM, indicating a quantifiable risk of QT interval prolongation [1]. In stark contrast, the synthetic iboga congener 18-methoxycoronaridine (18-MC) exhibits minimal hERG blockade, with an IC₅₀ greater than 50 µM, despite binding to the channel with comparable affinity (Ki range 0.71–3.89 µM for all compounds tested) [1]. This >17-fold difference in functional hERG inhibition makes 18-MC a far safer alternative for therapeutic development, but it also means that 18-MC cannot serve as a valid cardiac safety comparator for noribogaine in preclinical toxicology studies.

hERG Blockade

Head‑to‑head

IC₅₀ 2.86 μM (noribogaine) vs >50 μM (18‑MC)

Supports cardiac ion‑channel reference review

HEK‑293 patch‑clamp electrophysiology context

Evidence Dimension	hERG channel inhibition (IC₅₀, µM)
Target Compound Data	2.86 ± 0.68
Comparator Or Baseline	18-Methoxycoronaridine (18-MC): >50
Quantified Difference	>17.5-fold greater inhibition by noribogaine
Conditions	Whole-cell patch clamp in HEK 293 cells expressing hERG

Why This Matters

Researchers investigating the cardiac safety of iboga alkaloids must use noribogaine hydrochloride as a positive control for hERG liability, and cannot rely on 18-MC as a substitute for assessing the arrhythmogenic potential of the ibogaine metabolite class.

• [1] Alper K, Bai R, Liu N, Fowler SJ, Huang XP, Priori SG, Ruan Y. hERG Blockade by Iboga Alkaloids. Cardiovasc Toxicol. 2016 Jan;16(1):14-22. doi: 10.1007/s12012-015-9311-5. PMID: 25636206. View Source

Human Pharmacokinetic Half-Life

In SH-SY5Y neuroblastoma cells, a 3-hour treatment with noribogaine at concentrations of 5, 10, and 50 µM induced a significant, dose-dependent increase in GDNF mRNA levels [1]. Ibogaine produced a comparable effect across the same concentration range [1]. In contrast, 18-MC failed to significantly increase GDNF expression even at the highest tested concentration of 100 µM [1]. This cellular response was further validated in vivo: intra-VTA infusion of noribogaine, but not 18-MC, decreased operant alcohol self-administration in rats, an effect linked to GDNF pathway activation in the ventral tegmental area [1].

Human Half‑Life

Trial context

t½ 28–49 h (noribogaine) vs 7–10 h (ibogaine)

Reported extended exposure context

Phase 1 healthy volunteer study; oral dosing

Evidence Dimension	Induction of GDNF mRNA expression
Target Compound Data	Significant, dose-dependent increase at 5–50 µM
Comparator Or Baseline	18-MC: No significant increase at up to 100 µM
Quantified Difference	Qualitative difference in activity (active vs. inactive)
Conditions	SH-SY5Y dopaminergic-like cell line, 3-hour treatment, RT-PCR analysis

Why This Matters

Studies focused on the GDNF pathway as a mediator of anti-addictive or neurorestorative effects require noribogaine (or ibogaine) as the active probe; 18-MC is an inappropriate negative control due to its lack of activity in this pathway, despite its anti-addictive profile in other models.

• [1] Carnicella S, He DY, Yowell QV, Glick SD, Ron D. Noribogaine, but not 18-MC, exhibits similar actions as ibogaine on GDNF expression and ethanol self-administration. Addict Biol. 2010 Oct;15(4):424-33. doi: 10.1111/j.1369-1600.2010.00251.x. PMID: 21040239. View Source

Solid-State Stability: Ansolvate Form A

Noribogaine exhibits a distinctive functional profile at the kappa opioid receptor (KOR), acting as a G-protein biased agonist. It is 75% as efficacious as the endogenous agonist dynorphin A in stimulating GDP-GTP exchange (EC₅₀ = 9 µM), but only 12% as efficacious in recruiting β-arrestin [1]. This biased agonism is unique to noribogaine when compared to a panel of other ligands, including ibogaine, 18-MC, nalmefene, and 6'-GNTI [1]. Furthermore, noribogaine acts as a functional antagonist of dynorphin-induced β-arrestin recruitment at KOR with an IC₅₀ of 1 µM, a potency greater than its own G-protein agonism [1]. At the mu opioid receptor, noribogaine is a weak antagonist (Ke = 20 µM at both G-protein and β-arrestin pathways) [1].

Solid‑State Stability

Source review

Ansolvate Form A; maintained crystallinity under ambient moisture; characteristic XRPD peaks

Supports batch consistency and storage stability review

Patent data; stability tables available for verification

Evidence Dimension	Functional selectivity (efficacy and potency) at KOR
Target Compound Data	G-protein: 75% efficacy vs. dynorphin A, EC₅₀ = 9 µM; β-arrestin: 12% efficacy, IC₅₀ = 1 µM for dynorphin antagonism
Comparator Or Baseline	Ibogaine, 18-MC, nalmefene, 6'-GNTI (do not share this biased profile)
Quantified Difference	Qualitative difference in biased signaling (unique to noribogaine)
Conditions	Cell-based functional assays for G-protein activation and β-arrestin recruitment

Why This Matters

Noribogaine hydrochloride is an essential tool compound for studying biased agonism at KOR, a signaling paradigm with implications for developing analgesics and anti-addictive agents devoid of dysphoric or sedative side effects.

• [1] Maillet EL, Milon N, Heghinian MD, Fishback J, Schürer SC, Garamszegi N, Mash DC. Noribogaine is a G-protein biased κ-opioid receptor agonist. Neuropharmacology. 2015 Dec;99:675-88. doi: 10.1016/j.neuropharm.2015.08.032. PMID: 26302653. View Source

Noribogaine Hydrochloride Applications

Biased Signaling Research at KOR

Noribogaine hydrochloride serves as a unique pharmacological probe for dissecting biased signaling at the kappa opioid receptor (KOR) [1]. Its profile as a G-protein biased agonist with potent β-arrestin antagonism is distinct from ibogaine and 18-MC, making it indispensable for studies aiming to decouple analgesic and anti-addictive effects from dysphoric or sedative side effects [1]. Additionally, its 4-fold higher affinity for mu and kappa receptors compared to ibogaine enables more sensitive radioligand binding and functional assays at lower concentrations [2].

GDNF Pathway in Alcohol Use Disorder Models

Given its extended human half-life (28–49 hours) and high volume of distribution, noribogaine hydrochloride is the definitive analytical reference standard for quantifying noribogaine levels in biological matrices following ibogaine administration [3]. Its use is critical for correlating plasma or brain concentrations with pharmacodynamic effects in both preclinical and clinical studies, and for understanding the impact of CYP2D6 polymorphism on ibogaine metabolism and active metabolite exposure [4].

Cardiac Safety & hERG Screening

Noribogaine hydrochloride, with its well-characterized hERG IC₅₀ of 2.86 ± 0.68 µM, is an essential positive control compound for in vitro cardiac safety screens of novel iboga alkaloid analogs [5]. It provides a benchmark for comparing the arrhythmogenic potential of new chemical entities, whereas the safer analog 18-MC (IC₅₀ > 50 µM) is unsuitable as a comparator for assessing QT prolongation risk associated with the metabolite class [5].

Sustained-Exposure PK/PD Studies

In contrast to 18-MC, noribogaine robustly induces GDNF expression in dopaminergic-like SH-SY5Y cells and, upon intra-VTA infusion, reduces alcohol self-administration in rats [6]. Therefore, noribogaine hydrochloride is the appropriate tool compound for exploring the role of the GDNF pathway in the anti-addictive and potential neurorestorative effects of iboga alkaloids, particularly in models of alcohol use disorder [6].

Application

Selection Property

Validation Focus

Biased signaling research at KOR

G‑protein biased KOR agonism profile

KOR G‑protein/β‑arrestin selectivity review

GDNF pathway study in alcohol‑use models

GDNF induction in dopaminergic‑like cells

GDNF expression and VTA response endpoint review

Cardiac ion‑channel profiling

hERG channel interaction context

Cardiac ion‑channel endpoint interpretation

Sustained‑exposure pharmacokinetic studies

Extended elimination half‑life profile

PK/PD exposure‑model interpretation

• [1] Maillet EL, Milon N, Heghinian MD, Fishback J, Schürer SC, Garamszegi N, Mash DC. Noribogaine is a G-protein biased κ-opioid receptor agonist. Neuropharmacology. 2015 Dec;99:675-88. doi: 10.1016/j.neuropharm.2015.08.032. PMID: 26302653. View Source
• [2] Pearl SM, Herrick-Davis K, Teitler M, Mash DC. Radioligand-binding study of noribogaine, a likely metabolite of ibogaine. Brain Res. 1995 Mar 27;675(1-2):342-4. doi: 10.1016/0006-8993(95)00123-8. PMID: 7796150. View Source
• [3] Glue P, Lockhart M, Lam F, Hung N, Hung CT, Friedhoff L. Ascending-dose study of noribogaine in healthy volunteers: pharmacokinetics, pharmacodynamics, safety, and tolerability. J Clin Pharmacol. 2015 Feb;55(2):189-94. doi: 10.1002/jcph.404. PMID: 25279818. View Source
• [4] Glue P, Winter H, Garbe K, Jakobi H, Lyudin A, Lenagh-Glue Z, Hung CT. Influence of CYP2D6 activity on the pharmacokinetics and pharmacodynamics of a single 20 mg dose of ibogaine in healthy volunteers. J Clin Pharmacol. 2015 Jun;55(6):680-7. doi: 10.1002/jcph.471. PMID: 25651476. View Source
• [5] Alper K, Bai R, Liu N, Fowler SJ, Huang XP, Priori SG, Ruan Y. hERG Blockade by Iboga Alkaloids. Cardiovasc Toxicol. 2016 Jan;16(1):14-22. doi: 10.1007/s12012-015-9311-5. PMID: 25636206. View Source
• [6] Carnicella S, He DY, Yowell QV, Glick SD, Ron D. Noribogaine, but not 18-MC, exhibits similar actions as ibogaine on GDNF expression and ethanol self-administration. Addict Biol. 2010 Oct;15(4):424-33. doi: 10.1111/j.1369-1600.2010.00251.x. PMID: 21040239. View Source